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Compound of Interest

Compound Name: 2-Bromo-4,5-dimethylthiazole

Cat. No.: B1278221 Get Quote

Technical Guide: 2-Bromo-4,5-dimethylthiazole
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the fundamental physicochemical

properties of 2-Bromo-4,5-dimethylthiazole, a heterocyclic organic compound. The

information presented herein is intended to support researchers and professionals in various

scientific disciplines, including medicinal chemistry, materials science, and synthetic organic

chemistry.

Core Molecular Data
The essential molecular identifiers and properties of 2-Bromo-4,5-dimethylthiazole are

summarized in the table below. This data is critical for stoichiometric calculations, analytical

characterization, and computational modeling.

Parameter Value Reference

Molecular Formula C5H6BrNS [1]

Molecular Weight 192.08 g/mol [1]

CAS Number 29947-24-8 [1]
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Experimental Protocols and Biological Activity
Currently, detailed experimental protocols for the synthesis or specific analytical quantification

of 2-Bromo-4,5-dimethylthiazole are not readily available in public domain literature. Similarly,

there is no documented evidence to suggest its involvement in specific biological signaling

pathways. The compound is primarily classified as a chemical intermediate, and its utility would

be determined by the specific research context in which it is employed.

Structural Representation
The logical relationship between the compound's name and its constituent chemical moieties

can be visualized as follows. This diagram illustrates the key functional groups that comprise

the 2-Bromo-4,5-dimethylthiazole molecule.
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Caption: Logical breakdown of 2-Bromo-4,5-dimethylthiazole's nomenclature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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